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Compound of Interest

Compound Name: Batatasin V

cat. No.: B3029431

An In-depth Technical Guide to Batatasin V

This guide provides a detailed overview of the chemical properties and biological activities of
Batatasin V, a naturally occurring phenolic compound. The information is intended for
researchers, scientists, and professionals in the field of drug development and natural product
chemistry.

Chemical Structure and Properties

Batatasin V is a bibenzyl derivative isolated from the dormant bulbils of the Chinese yam,
Dioscorea batatas.[1][2] Its chemical structure is characterized by a bibenzyl backbone with a
hydroxyl group and three methoxy substituents.

Chemical Structure:

The definitive structure of Batatasin V is 2'-hydroxy-3,4,5-trimethoxybibenzyl.[2]
Molecular Representation:

e SMILES:OC1=C(CCC2=CC(OC)=C(C(0OC)=C2)0OC)C=CC=C1[1]

e INChl:INChl=1S/C17H2004/c1-19-14-9-12(10-15(20-2)16(14)21-3)7-6-11-5-4-8-
13(18)17(11)9/h4-5,8-10,18H,6-7H2,1-3H3 (Derived from structure)

The structural details are summarized in the table below.
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Property Value Reference(s)

2'-hydroxy-3,4,5-

UPAC Name trimethoxybibenzyl 2l
Molecular Formula C17H2004 [1][3]
Molecular Weight 288.34 g/mol [1]
CAS Number 65817-45-0 [1]
Compound Type Phenol, Bibenzyl [1][3]
Physical Description 0]] [3]

Dormant bulbils of Dioscorea
Natural Source ) [11[2]
batatas (Chinese yam)

Biological Activity

The primary biological activity reported for Batatasin V is the inhibition of plant growth.[1][3]
Studies have described its inhibitory effects on lettuce seed germination, lettuce hypocotyl
elongation, and wheat coleoptile section elongation.[2]

Due to a lack of detailed publicly available studies on the molecular mechanisms of Batatasin
V, a specific signaling pathway cannot be depicted at this time. Further research is required to
elucidate its mode of action.

Experimental Protocols

Detailed experimental protocols for the isolation, synthesis, and biological assays of Batatasin
V can be found in the primary literature. The following provides a general overview based on
available information.

Isolation of Batatasin V from Dioscorea batatas

A general workflow for the isolation of Batatasin V from its natural source would logically follow
these steps.
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Extraction and Fractionation

Dormant Bulbils of Dioscorea batatas
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Structural Elucidation
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Caption: A generalized workflow for the isolation and purification of Batatasin V.
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Synthesis of Batatasin V

The synthesis of Batatasin V and its analogs has been described, which is crucial for
confirming its structure and for further biological studies.[2] A detailed, step-by-step synthetic
protocol would require consulting the specific publication by Hashimoto et al. (1978).

Plant Growth Inhibition Assays

o Lettuce Seed Germination Assay: Lettuce seeds are incubated in petri dishes containing
filter paper moistened with different concentrations of Batatasin V solution. The germination
rate is recorded over a specific period and compared to a control group.[2]

o Lettuce Hypocotyl Elongation Assay: Germinated lettuce seedlings are grown in the
presence of varying concentrations of Batatasin V. The length of the hypocotyls is measured
after a set growth period to determine the inhibitory effect.[2]

» Wheat Coleoptile Section Elongation Test: Sections of wheat coleoptiles are incubated in a
solution containing Batatasin V and an auxin. The change in length of the coleoptile sections
is measured to assess the inhibitory activity.[2]

Quantitative Data

The available literature primarily focuses on the identification and qualitative biological effects
of Batatasin V. A comprehensive collection of quantitative data, such as IC50 values for
various biological activities or detailed spectroscopic data, is not readily available in the public
domain and would require access to specialized chemical databases or the original research
articles.

Conclusion

Batatasin V is a well-characterized natural product with a defined chemical structure. Its
primary known biological role is as a plant growth inhibitor. While the foundational knowledge of
its chemistry and primary biological effect is established, further research is needed to explore
its broader pharmacological potential and to elucidate its molecular mechanisms of action. The
synthesis of Batatasin V opens avenues for creating analogs with potentially enhanced or
novel biological activities, making it a molecule of interest for future studies in agrochemicals
and potentially other areas of drug discovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl
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and industry. Email: info@benchchem.com
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